1-methyl-2-(pyridin-2-yl)-1H-imidazole-5-carboxylic acid

• IUPAC Name: 3-methyl-2-pyridin-2-ylimidazole-4-carboxylic acid
• InChI: InChI=1S/C10H9N3O2/c1-13-8(10(14)15)6-12-9(13)7-4-2-3-5-11-7/h2-6H,1H3,(H,14,15)
• InChI Key: HBRYYKDQQKXDPR-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CN=C1C2=CC=CC=N2)C(=O)O
• Molecular Formula: C10H9N3O2
• Molecular Weight: 203.20 g/mol
• CAS No.: 1552215-14-1

Description

1-Methyl-2-(pyridin-2-yl)-1H-imidazole-5-carboxylic acid is a heterocyclic compound that features both imidazole and pyridine rings. This compound is of significant interest in medicinal chemistry due to its potential biological activities and its role as a building block in the synthesis of more complex molecules.

Preparation Methods

The synthesis of 1-methyl-2-(pyridin-2-yl)-1H-imidazole-5-carboxylic acid typically involves the following steps:

Starting Materials: The synthesis begins with readily available starting materials such as nicotinic acid and 1H-pyrazole-4-carboxylic acid.

Reaction Conditions: The key steps involve the formation of the imidazole ring through cyclization reactions.

Industrial Production: On an industrial scale, the synthesis may involve continuous flow processes to enhance yield and efficiency.

Chemical Reactions Analysis

1-Methyl-2-(pyridin-2-yl)-1H-imidazole-5-carboxylic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions, particularly at the nitrogen atoms of the imidazole ring.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

1-Methyl-2-(pyridin-2-yl)-1H-imidazole-5-carboxylic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: The compound has been studied for its potential biological activities, including antimicrobial and antifibrotic properties.

Medicine: Research has shown that derivatives of this compound may have potential as therapeutic agents for various diseases.

Industry: In the industrial sector, it is used in the development of new materials and as a catalyst in certain chemical reactions.

Mechanism of Action

The mechanism of action of 1-methyl-2-(pyridin-2-yl)-1H-imidazole-5-carboxylic acid involves its interaction with specific molecular targets:

Molecular Targets: The compound can bind to enzymes and receptors, modulating their activity.

Pathways Involved: It may influence various biochemical pathways, including those involved in inflammation and cell proliferation.

Comparison with Similar Compounds

1-Methyl-2-(pyridin-2-yl)-1H-imidazole-5-carboxylic acid can be compared with other similar compounds:

Similar Compounds: Compounds such as 2-(pyridin-2-yl)-1H-perimidine and its mono- and di-N-methylated analogues share structural similarities.

Uniqueness: The presence of both imidazole and pyridine rings in this compound gives it unique chemical properties and potential biological activities.

This comprehensive overview highlights the significance of this compound in various fields of research and industry. Its unique structure and versatile reactivity make it a valuable compound for further study and application.